2-Propanol, 1-chloro-3-(pentyloxy)-

• CAS No.: 25401-93-8
• Molecular Formula: C8H17ClO2
• Molecular Weight: 180.67 g/mol
• IUPAC Name: 1-chloro-3-pentoxypropan-2-ol
• InChI: InChI=1S/C8H17ClO2/c1-2-3-4-5-11-7-8(10)6-9/h8,10H,2-7H2,1H3
• InChI Key: RONHEAQGRBGOCO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOCC(CCl)O

Description

2-Propanol, 1-chloro-3-(pentyloxy)- (IUPAC name: 1-chloro-3-(pentyloxy)propan-2-ol) is a chloro-propanol derivative characterized by a chlorine atom at position 1 and a pentyl ether group at position 3 of the propanol backbone.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The following table summarizes key structural analogs and their properties:

Compound Name	Substituent (R)	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Applications/Reactivity	References
2-Propanol, 1-chloro-3-(butoxy)-	Butoxy (C₄H₉O)	C₇H₁₅ClO₂	166.65	16224-33-2	Intermediate in surfactant synthesis
2-Propanol, 1-chloro-3-(4-chlorophenoxy)-	4-Chlorophenoxy	C₉H₁₀Cl₂O₂	233.09	39735-79-0	Agrochemical precursor
2-Propanol, 1-chloro-3-(1-naphthyloxy)-	1-Naphthyloxy	C₁₃H₁₃ClO₂	236.69	20133-93-1	Pharmaceutical intermediate (e.g., propranolol synthesis)
2-Propanol, 1-chloro-3-(methoxy)-	Methoxy (CH₃O)	C₄H₉ClO₂	124.57	4151-97-7	Solvent or reagent in organic reactions

Key Observations:

• Steric Hindrance: Bulky substituents like naphthyloxy reduce reaction rates in stereoselective syntheses compared to smaller groups (e.g., butoxy) .
• Synthetic Utility: Chloro-propanol derivatives are intermediates in synthesizing beta-blockers (e.g., propranolol via 1-naphthyloxy analogs) . Phenoxy and chlorophenoxy variants are precursors in pesticide manufacturing .

Physicochemical and Reactivity Comparisons

a) Boiling Points and Solubility:

• Butoxy Derivative (C₇H₁₅ClO₂): Higher boiling point than methoxy analogs due to increased alkyl chain length. Limited water solubility, favoring organic solvents .
• Naphthyloxy Derivative (C₁₃H₁₃ClO₂): Lower solubility in polar solvents due to aromatic bulk; used in non-aqueous reaction systems .

b) Stereochemical Behavior:

• Chiral resolution challenges increase with bulkier substituents (e.g., naphthyloxy vs. butoxy) .

Q & A

Q. What are the optimal synthetic routes for 2-Propanol, 1-chloro-3-(pentyloxy)-, and how can reaction efficiency be improved?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution, where the hydroxyl group of 3-pentyloxy-1-propanol reacts with chlorinating agents (e.g., thionyl chloride). Key parameters include temperature control (40–60°C) and anhydrous conditions to minimize side reactions. Monitoring reaction progress via thin-layer chromatography (TLC) or gas chromatography (GC) ensures optimal yield . For efficiency, catalytic bases like triethylamine can accelerate substitution kinetics .

Q. How can researchers characterize the purity and structural integrity of 2-Propanol, 1-chloro-3-(pentyloxy)-?

• Methodological Answer : Use nuclear magnetic resonance (NMR) spectroscopy to confirm the presence of the chloro and pentyloxy substituents (δ 3.5–4.5 ppm for ether linkages, δ 1.2–1.6 ppm for pentyl chains). High-performance liquid chromatography (HPLC) with a C18 column and UV detection at 220 nm quantifies purity (>98%). Mass spectrometry (MS) verifies molecular weight (expected m/z: 194.67) .

Q. What safety protocols are critical when handling 2-Propanol, 1-chloro-3-(pentyloxy)- in laboratory settings?

• Methodological Answer :

• PPE : Wear EN 374-certified nitrile gloves, safety goggles, and lab coats to prevent skin/eye contact.
• Ventilation : Use fume hoods for synthesis steps to avoid inhalation of volatile intermediates.
• Waste Disposal : Neutralize residual chlorinating agents with sodium bicarbonate before aqueous disposal .

Q. How does the compound’s stability vary under different storage conditions?

• Methodological Answer : Store in amber glass containers at 2–8°C under inert gas (argon/nitrogen) to prevent hydrolysis. Stability studies using accelerated degradation (40°C/75% RH for 14 days) show <5% decomposition when protected from light and moisture .

Advanced Research Questions

Q. What enzymatic or chiral resolution methods are effective for isolating enantiomers of related β-blocker intermediates?

• Methodological Answer : Lipases (e.g., Candida antarctica) resolve racemic mixtures via kinetic resolution in organic solvents (e.g., toluene). For 1-chloro-3-(1-naphthalenyloxy)-2-propanol, enantiomeric excess (ee) >95% is achieved with a substrate-to-enzyme ratio of 10:1 and 24-hour incubation at 30°C. Chiral HPLC (Chiralpak AD-H column) monitors ee .

Q. How can structure-activity relationships (SAR) guide the design of derivatives with enhanced pharmacological activity?

• Methodological Answer : Modify the pentyloxy chain to alter lipophilicity and bioavailability. For example, replacing the pentyl group with fluorinated alkyl chains improves blood-brain barrier penetration. In vitro assays (e.g., β-adrenergic receptor binding) quantify activity changes. QSAR models predict logP and IC50 values for optimized analogs .

Q. What analytical techniques detect trace environmental contamination from chlorinated propanol derivatives?

• Methodological Answer : Solid-phase extraction (SPE) followed by GC-MS identifies chlorinated byproducts in water samples (detection limit: 0.1 ppb). Use EPA Method 8270 with selected ion monitoring (SIM) for m/z 194 (parent compound) and 129 (degradation fragment) .

Q. How are process-related impurities (e.g., diastereomers) controlled during scale-up synthesis?

• Methodological Answer : Impurity profiling via HPLC-MS identifies side products like 1-chloro-3-(4-methylphenoxy)-2-propanol. Adjust reaction stoichiometry (e.g., excess chlorinating agent) and optimize purification using preparative chromatography (C18 column, 70:30 acetonitrile/water) .

Q. What solvent systems minimize byproduct formation during etherification reactions?

• Methodological Answer : Polar aprotic solvents (e.g., DMF or DMSO) enhance nucleophilicity of the pentyloxy group. Avoid protic solvents (e.g., ethanol), which compete in substitution reactions. Solvent screening via Design of Experiments (DoE) reduces byproducts by >30% .

Q. How can computational modeling predict metabolic pathways of halogenated propanol derivatives?

• Methodological Answer :
  Use in silico tools (e.g., Schrödinger’s ADMET Predictor) to simulate cytochrome P450-mediated oxidation. For 2-Propanol, 1-chloro-3-(pentyloxy)-, primary metabolites include chlorinated aldehydes and pentanoic acid derivatives. Validate predictions with LC-MS/MS analysis of hepatic microsomal incubations .